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Compound of Interest

Compound Name: ML347

Cat. No.: B609147 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
ML347, also known as LDN-193719, is a potent and selective small molecule inhibitor of the

bone morphogenetic protein (BMP) type I receptors ALK1 (Activin receptor-like kinase 1) and

ALK2 (Activin receptor-like kinase 2).[1][2][3] It exhibits high selectivity for ALK1/ALK2 over

other related kinases, including ALK3.[3][4][5] ML347 functions by blocking the phosphorylation

of Smad1/5, downstream effectors in the BMP signaling pathway.[4][5] These application notes

provide detailed information on the solubility of ML347 in dimethyl sulfoxide (DMSO), protocols

for its preparation and storage, and its mechanism of action.

Physicochemical Properties
Property Value

Molecular Formula C₂₂H₁₆N₄O

Molecular Weight 352.39 g/mol

CAS Number 1062368-49-3

Solubility in DMSO
The solubility of ML347 in DMSO can vary between batches and is affected by the purity of the

DMSO. It is crucial to use fresh, anhydrous DMSO for optimal dissolution.[2][4][5]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 10 mg/mL 28.37 mM

Hygroscopic DMSO

can reduce solubility.

[2][4][5] Sonication or

gentle warming may

be required.[3][4][5][6]

DMSO 1 mg/mL 2.84 mM

Sonication is

recommended for

dissolution.[6]

Water Insoluble -

Ethanol Insoluble -

Protocols
Preparation of ML347 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML347 in DMSO.

Materials:

ML347 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Acclimatize: Allow the ML347 powder and anhydrous DMSO to reach room temperature

before opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of ML347 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.52 mg of ML347 (Molecular Weight: 352.39).

Dissolution: Add the appropriate volume of anhydrous DMSO to the ML347 powder. For a 10

mM stock solution, add 1 mL of DMSO to 3.52 mg of ML347.

Mixing: Vortex the solution thoroughly for several minutes to aid dissolution.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution for

short intervals in a water bath until the solution is clear.[4][5][6] Avoid prolonged sonication to

prevent degradation of the compound.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[2][7] Store the aliquots at -20°C or -80°C.[2][4][5][6]

Storage and Stability
Powder: Store at -20°C for up to 3 years.[4][5][6]

DMSO Stock Solution:

Store at -80°C for up to 1-2 years.[2][4][5][6]

Store at -20°C for up to 1 year.[2][4][5]

Avoid repeated freeze-thaw cycles of the stock solution.[2][7]

Mechanism of Action
ML347 is a selective inhibitor of the BMP receptors ALK1 and ALK2.[1][2][3] The binding of

BMP ligands to the type II receptor (BMPRII) leads to the recruitment and phosphorylation of

the type I receptor (ALK1/2). The activated type I receptor then phosphorylates the downstream

signaling proteins Smad1 and Smad5. Phosphorylated Smad1/5 forms a complex with Smad4,

which then translocates to the nucleus to regulate target gene expression. ML347 inhibits the

kinase activity of ALK1 and ALK2, thereby preventing the phosphorylation of Smad1/5 and

blocking the downstream signaling cascade.[4][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b609147?utm_src=pdf-body
https://www.benchchem.com/product/b609147?utm_src=pdf-body
https://www.benchchem.com/product/b609147?utm_src=pdf-body
https://www.benchchem.com/product/b609147?utm_src=pdf-body
https://www.medchemexpress.com/ML347.html
https://www.medchemexpress.com/ML347.html?locale=ko-KR
https://www.targetmol.com/compound/ml347
https://www.selleckchem.com/products/ml347.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.selleckchem.com/products/ml347.html
https://www.medchemexpress.com/ML347.html
https://www.medchemexpress.com/ML347.html?locale=ko-KR
https://www.targetmol.com/compound/ml347
https://www.medchemexpress.com/ML347.html
https://www.medchemexpress.com/ML347.html?locale=ko-KR
https://www.targetmol.com/compound/ml347
https://www.selleckchem.com/products/ml347.html
https://www.medchemexpress.com/ML347.html
https://www.medchemexpress.com/ML347.html?locale=ko-KR
https://www.targetmol.com/compound/ml347
https://www.selleckchem.com/products/ml347.html
https://www.medchemexpress.com/ML347.html
https://www.medchemexpress.com/ML347.html?locale=ko-KR
https://www.selleckchem.com/products/ml347.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b609147?utm_src=pdf-body
https://www.selleckchem.com/datasheet/ml347-S714801-DataSheet.html
https://www.selleckchem.com/products/ml347.html
https://www.apexbt.com/ml347.html
https://www.benchchem.com/product/b609147?utm_src=pdf-body
https://www.medchemexpress.com/ML347.html
https://www.medchemexpress.com/ML347.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Cytoplasm

Nucleus

BMP Ligand

BMPRII

Binds

ALK1/ALK2

Recruits &
Phosphorylates

Smad1/5

Phosphorylates

p-Smad1/5

p-Smad1/5 / Smad4
Complex

Smad4

Target Gene
Expression

Translocates to
Nucleus & Regulates

ML347

Inhibits

Click to download full resolution via product page

Caption: ML347 signaling pathway.
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Experimental Workflow
The following diagram illustrates the general workflow for preparing ML347 solutions for in vitro

experiments.
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Caption: Workflow for ML347 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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